Cas no 601-01-4 (Allotetrahydro S)

• Product Name: Allotetrahydro S
• CAS No: 601-01-4
• Molecular Formula: C₂₁H₃₄O₄
• Molecular Weight: 350.49200
• CID: 503963

Allotetrahydro S Properties

Names and Identifiers

• Pregnan-20-one,3,17,21-trihydroxy-, (3a,5a)- (9CI)
• ALLOTETRAHYDRO S
• 3alpha,17,21-trihydroxy-5alpha-pregnan-20-one
• ALLO TH 'S'

• InChIKey： UPTAPIKFKZGAGM-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H34O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h13-17,22-23,25H,3-12H2,1-2H3
• SMILES： CC12CCC3C(CCC4CC(O)CCC34C)C1CCC2(O)C(=O)CO

Computed Properties

• Exact Mass: 350.24600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 350.246
• Heavy Atom Count: 25
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.68250
• PSA: 77.76000
• Refractive Index: 1.56
• Boiling Point: 505.1°C at 760 mmHg
• Flash Point: 273.4°C
• Density: 1.186

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids